Cas no 1982-55-4 (4,5,7-trichloro-2,1,3-benzothiadiazole)

4,5,7-trichloro-2,1,3-benzothiadiazole structure
1982-55-4 structure
Product Name:4,5,7-trichloro-2,1,3-benzothiadiazole
CAS No:1982-55-4
MF:C6HCl3N2S
MW:239.509536504745
CID:1389036
PubChem ID:16117
Update Time:2025-04-20

4,5,7-trichloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,5,7-trichloro-2,1,3-benzothiadiazole
    • 2,1,3-benzothiadiazole, 4,5,7-trichloro-
    • 052-H
    • TH-052
    • TH-052-H
    • PH-40-21
    • Chlothizole
    • 052 H
    • 1982-55-4
    • 4,5,7-Trichlorobenzthiadiazole-2,1,3
    • TH 052-H
    • DTXSID60173542
    • BRN 0610334
    • PH 40-21
    • SCHEMBL4026550
    • 4,6,7-Trichloro-2,1,3-benzothiadiazole
    • TH 052
    • Inchi: 1S/C6HCl3N2S/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H
    • InChI Key: SZYWFOPNFNROQB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C2C1=NSN=2)Cl)Cl

Computed Properties

  • Exact Mass: 237.89283
  • Monoisotopic Mass: 237.892602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.9716 (rough estimate)
  • Melting Point: 131.5°C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 25.78
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